Cas no 2680711-16-2 (3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2680711-16-2
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 5648342
• PubChem ID: 165920414
• Update Time: 2025-06-13

3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,2,2-trifluoroacetamido)propan-2-yl]-1,2-oxazole-5-carboxylic acid
• EN300-28282248
• 2680711-16-2
• 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C9H9F3N2O4/c1-8(2,13-7(17)9(10,11)12)5-3-4(6(15)16)18-14-5/h3H,1-2H3,(H,13,17)(H,15,16)
• InChI Key： QHFCWWRUZRKHQC-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)(C)C1C=C(C(=O)O)ON=1)=O)(F)F

Computed Properties

• Exact Mass: 266.05144126g/mol
• Monoisotopic Mass: 266.05144126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid

Introduction to 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid (CAS No. 2680711-16-2)

3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2680711-16-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a trifluoroacetamide moiety and an oxazole ring, both of which are known to contribute to its unique chemical properties and reactivity.

The trifluoroacetamide group in the molecular structure of 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid introduces a high degree of electronic richness and lipophilicity, making it a valuable component in drug design. The presence of fluorine atoms enhances the metabolic stability and binding affinity of the compound, which are critical factors in pharmaceutical development. This feature has been leveraged in recent studies to explore its potential as an intermediate in the synthesis of more complex bioactive molecules.

Moreover, the oxazole ring is a heterocyclic aromatic system that has been extensively studied for its role in various pharmacological mechanisms. Oxazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and antiviral properties. The specific arrangement of atoms in 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid allows for selective interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. The combination of the trifluoroacetamide and oxazole functionalities in this compound provides a unique chemical template that can be modified to target specific disease pathways. For instance, studies have demonstrated that oxazole derivatives can modulate enzyme activity and receptor binding, which are key mechanisms in treating neurological disorders and cancer.

The synthesis of 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination processes have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the purity of the final product, which is essential for subsequent pharmacological testing.

One of the most compelling aspects of this compound is its potential application in developing next-generation therapeutics. Researchers have begun exploring its utility as a precursor for more complex molecules with enhanced pharmacological profiles. For example, modifications to the trifluoroacetamide group could lead to derivatives with improved solubility and bioavailability, while alterations to the oxazole ring might enhance binding affinity to therapeutic targets.

The pharmacokinetic properties of 3-2-(2,2,2-trifluoroacetamido)propan-2-yl-1,2-oxazole-5-carboxylic acid are also under investigation. Preliminary data suggest that this compound exhibits favorable metabolic stability and low toxicity profiles in preclinical models. These characteristics make it an attractive candidate for further development into a lead compound for drug discovery programs targeting various diseases.

In conclusion,3–(tert-butoxycarbonyl)-4H–pyrrolo[3,4-d]pyrimidin–7(8H)-one (CAS No 2680711–16–2680711–16–2680711–16–2680711–16–2680711–16–2680711–16–2680711–16–2680711–16–2680711–16-) has emerged as a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The integration of advanced synthetic techniques and pharmacological studies continues to drive interest in this compound as a valuable building block for future drug development efforts.